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Compound of Interest

Compound Name: RyRs activator 4

Cat. No.: B12385958 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RyRs activator 4, also identified as compound B18, is a potent activator of insect Ryanodine

Receptors (RyRs), a critical component of the calcium signaling machinery in these organisms.

[1][2] Ryanodine receptors are intracellular calcium release channels located on the membrane

of the sarcoplasmic and endoplasmic reticulum, playing a vital role in muscle contraction and

other cellular processes. RyRs activator 4 has demonstrated significant larvicidal activity, with

a reported LC50 value of 1.32 mg/L for Mythimna separata.[1][2] This makes it a valuable tool

for studying insect RyR function, insecticide development, and for screening novel RyR

modulators.

This document provides detailed protocols for the preparation of a stock solution of RyRs
activator 4, along with essential data for its use in experimental settings.

Data Presentation
A summary of the key quantitative data for RyRs activator 4 is presented in the table below for

easy reference.
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Parameter Value Source

Product Name RyRs activator 4 MedChemExpress

Catalog Number HY-155334 MedChemExpress

Synonym Compound B18 MedChemExpress

Molecular Weight 625.72 g/mol [1][2]

Chemical Formula C24H21Br2ClFN5O2 [1]

Reported Activity

LC50 = 1.32 mg/L (larvicidal

activity against Mythimna

separata)

[1][2]

Recommended Storage

Store at room temperature. For

long-term storage, refer to the

Certificate of Analysis.

[1]

Solubility

Information not publicly

available. It is recommended to

consult the Certificate of

Analysis provided by the

supplier. Based on the

structure of similar

compounds, it is likely to be

soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO).

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution of
RyRs Activator 4
This protocol describes the preparation of a 10 mM stock solution of RyRs activator 4 in

Dimethyl Sulfoxide (DMSO). It is crucial to consult the Certificate of Analysis for the specific lot

of the compound for any variations in handling or solubility.
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Materials:

RyRs activator 4 (e.g., MedChemExpress, Cat. No. HY-155334)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of RyRs activator 4 to room

temperature to prevent condensation of moisture.

Weighing the Compound: Carefully weigh out a precise amount of RyRs activator 4 using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 6.257 mg of the compound.

Calculation:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 625.72 g/mol x 1000 mg/g = 6.257 mg

Dissolution: Add the weighed RyRs activator 4 to a sterile microcentrifuge tube or vial. Add

the calculated volume of anhydrous DMSO. For 6.257 mg of the compound, add 1 mL of

DMSO to achieve a 10 mM concentration.

Solubilization: Tightly cap the tube/vial and vortex thoroughly until the compound is

completely dissolved. Gentle warming in a water bath (not exceeding 37°C) may aid in

dissolution if necessary, but always check the product information for temperature sensitivity.
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Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or

-80°C for long-term stability. Refer to the supplier's Certificate of Analysis for specific long-

term storage recommendations.

Safety Precautions:

Always handle RyRs activator 4 in a well-ventilated area, preferably in a chemical fume

hood.

Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves,

and a lab coat.

Consult the Safety Data Sheet (SDS) provided by the supplier for comprehensive safety and

handling information.

Avoid inhalation of dust and contact with skin and eyes. In case of contact, wash the affected

area immediately with copious amounts of water.

Mandatory Visualizations
Signaling Pathway of Ryanodine Receptor Activation
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Caption: Ryanodine Receptor signaling pathway.

Experimental Workflow for Stock Solution Preparation
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Caption: Workflow for preparing RyRs activator 4 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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